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Compound of Interest

Compound Name: Benzofenap

Cat. No.: B1666592

Technical Data Sheet: Benzofenap

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core identification and chemical property information for Benzofenap,
a 4-benzoylpyrazole molecule. It is intended to serve as a quick reference for professionals
engaged in chemical research and development.

Chemical Identification

Benzofenap is a herbicide primarily used for the selective control of various weeds in rice
cultivation.[1][2] It functions as a systemic carotenoid biosynthesis inhibitor, absorbed through
the roots.[2][3]

The compound is identified by several names and registry numbers, which are crucial for
accurate documentation and research. The primary IUPAC name and the universally
recognized CAS Registry Number are detailed below.

Data Summary

The following table summarizes the key identifiers and molecular properties of Benzofenap.
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Identifier Value

2-[4-(2,4-dichloro-3-methylbenzoyl)-1,3-
IUPAC Name dimethylpyrazol-5-yljoxy-1-(4-
methylphenyl)ethanone[3]

CAS Number 82692-44-2[1][2][3][4][5]

Molecular Formula C22H20CI2N203[3][4][6]

2-(4-(2,4-dichloro-m-toluoyl)-1,3-
Synonyms dimethylpyrazol-5-yloxy)-4'-
methylacetophenone[3][4]

2-{[4-(2,4-dichloro-3-methylbenzoyl)-1,3-
dimethyl-1H-pyrazol-5-yljoxy}-1-(4-
methylphenyl)ethan-1-one[2][7]

Methodology and Experimental Protocols

This document serves as a reference guide for the identification of Benzofenap. The IUPAC
name is determined by the standardized rules of chemical nomenclature set by the
International Union of Pure and Applied Chemistry. The CAS Registry Number is assigned by
the Chemical Abstracts Service (CAS), a division of the American Chemical Society. These
identifiers are universally recognized and are retrieved from established chemical databases.
Detailed experimental protocols for the synthesis or analysis of Benzofenap are beyond the
scope of this identification guide but can be found in specialized chemical literature and
patents.[4]

Logical Relationships

The relationship between the chemical identifiers for Benzofenap is straightforward. The
IUPAC name provides a systematic and unambiguous description of the molecule's structure,
while the CAS number serves as a unique and specific numerical identifier for this exact
substance.
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Caption: Relationship between Benzofenap's common name and its chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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